Cas no 767286-27-1 (1-Naphthalenecarbonitrile, 4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-)

• Product Name: 1-Naphthalenecarbonitrile, 4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-
• CAS No: 767286-27-1
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 537333
• PubChem ID: 24743641
• Update Time: 2025-04-19

1-Naphthalenecarbonitrile, 4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-
• 4-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]naphthalene-1-carbonitrile
• SCHEMBL4881200
• DTXSID10647142
• 767286-27-1
• PATPFBTVMUXNIE-ZDUSSCGKSA-N
• 4-((S)-2-Hydroxymethylpyrrolidin-1-yl)naphthalene-1-carbonitrile

• Inchi： 1S/C16H16N2O/c17-10-12-7-8-16(15-6-2-1-5-14(12)15)18-9-3-4-13(18)11-19/h1-2,5-8,13,19H,3-4,9,11H2/t13-/m0/s1
• InChI Key： PATPFBTVMUXNIE-ZDUSSCGKSA-N
• SMILES： OC[C@@H]1CCCN1C1=CC=C(C#N)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 252.12638
• Monoisotopic Mass: 252.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.26